Cas no 2310142-58-4 (4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine)

• Product Name: 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine
• CAS No: 2310142-58-4
• MF: C₂₇H₃₀FN₃O₂
• MW: 447.544410228729
• CID: 5341867
• Update Time: 2025-08-01

4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine
• (4-(1H-pyrrol-1-yl)phenyl)(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)methanone
• [4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone

• Inchi： 1S/C27H30FN3O2/c28-25-5-1-2-6-26(25)33-24-13-19-30(20-14-24)23-11-17-31(18-12-23)27(32)21-7-9-22(10-8-21)29-15-3-4-16-29/h1-10,15-16,23-24H,11-14,17-20H2
• InChI Key： ICLDWOVFAGJKBG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(C2C=CC(=CC=2)N2C=CC=C2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 619
• XLogP3: 4.7
• Topological Polar Surface Area: 37.7

Additional information on 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine

Research Brief on 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine (CAS: 2310142-58-4)

The compound 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine (CAS: 2310142-58-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine, which contribute to its selective binding affinity for specific biological targets. The compound's bipiperidine core, coupled with the fluorophenoxy and pyrrolebenzoyl moieties, has been shown to enhance its pharmacokinetic properties, including improved solubility and metabolic stability. These characteristics make it a promising candidate for further development in drug discovery programs.

In vitro and in vivo studies have demonstrated that 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine exhibits potent activity against a range of molecular targets, particularly those involved in neurological disorders and cancer. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that the compound acts as a selective modulator of dopamine receptors, suggesting potential applications in treating Parkinson's disease and schizophrenia. Additionally, preliminary data indicate its efficacy in inhibiting certain kinase pathways implicated in tumor growth.

The synthesis of 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine has been optimized in recent years, with several research groups reporting high-yield routes that are scalable for industrial production. Key advancements include the use of palladium-catalyzed cross-coupling reactions to introduce the pyrrolebenzoyl moiety and the development of greener synthetic protocols that minimize the use of hazardous reagents. These improvements have facilitated the compound's availability for further preclinical testing.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine. Issues such as off-target effects and the need for more comprehensive toxicity studies must be addressed before the compound can progress to human trials. However, the growing body of research underscores its potential as a versatile scaffold for the development of novel therapeutics.

In conclusion, 4-(2-fluorophenoxy)-1'-[4-(1H-pyrrol-1-yl)benzoyl]-1,4'-bipiperidine (CAS: 2310142-58-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties, combined with its demonstrated biological activity, position it as a promising candidate for further investigation. Ongoing studies are expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application.